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Compound of Interest

Compound Name: Basic Red 29

Cat. No.: B1218400

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive, step-by-step guide for the preparation of a Basic
Red 29 stock solution. The protocol is designed for research and development applications,
emphasizing safety, accuracy, and reproducibility.

Quantitative Data Summary

A summary of the key quantitative properties of Basic Red 29 is presented in Table 1. This
data is essential for accurate preparation of stock solutions and for understanding the
chemical's characteristics.

Table 1: Properties of Basic Red 29

Property Value References
Molecular Formula C19H17CIN4S [1112][3]1[4][5]
Molecular Weight ~368.9 g/mol [1112][3]
Appearance Dark red powder [21[4]1[5]1[6][7]
Solubility in Water 120 g/L at 25°C [21[4]15][71[8]
CAS Number 42373-04-6 [1][2][9]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1218400?utm_src=pdf-interest
https://www.benchchem.com/product/b1218400?utm_src=pdf-body
https://www.benchchem.com/product/b1218400?utm_src=pdf-body
https://www.benchchem.com/product/b1218400?utm_src=pdf-body
https://www.benchchem.com/product/b1218400?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/C.I.-Basic-Red-29
http://www.worlddyevariety.com/basic-dyes/basic-red-29.html
https://www.scbt.com/p/basic-red-29-42373-04-6
https://www.chinainterdyes.com/basic-dye/BASIC-RED-29.html
https://www.alanchemindustries.com/dyestuff/cationic-dyes-for-textile/basic-red-29.html
https://pubchem.ncbi.nlm.nih.gov/compound/C.I.-Basic-Red-29
http://www.worlddyevariety.com/basic-dyes/basic-red-29.html
https://www.scbt.com/p/basic-red-29-42373-04-6
http://www.worlddyevariety.com/basic-dyes/basic-red-29.html
https://www.chinainterdyes.com/basic-dye/BASIC-RED-29.html
https://www.alanchemindustries.com/dyestuff/cationic-dyes-for-textile/basic-red-29.html
https://www.chembk.com/en/chem/basic%20red%2029
https://amp.chemicalbook.com/ProductChemicalPropertiesCB3748390_EN.htm
http://www.worlddyevariety.com/basic-dyes/basic-red-29.html
https://www.chinainterdyes.com/basic-dye/BASIC-RED-29.html
https://www.alanchemindustries.com/dyestuff/cationic-dyes-for-textile/basic-red-29.html
https://amp.chemicalbook.com/ProductChemicalPropertiesCB3748390_EN.htm
https://enochdye.com/pigments/tds/?color340.html
https://pubchem.ncbi.nlm.nih.gov/compound/C.I.-Basic-Red-29
http://www.worlddyevariety.com/basic-dyes/basic-red-29.html
https://wap.guidechem.com/encyclopedia/c-i-basic-red-29-dic23833.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Experimental Protocol: Preparation of a 10 mM
Basic Red 29 Stock Solution in Water

This protocol details the preparation of a 10 mM stock solution. The concentration can be
adjusted as needed by modifying the mass of Basic Red 29, calculated using its molecular

weight.

2.1. Materials

Basic Red 29 powder (CAS: 42373-04-6)

o High-purity water (e.g., distilled, deionized, or Milli-Q)
» Analytical balance

* Weighing paper or boat

e Spatula

e Volumetric flask (appropriate size, e.g., 10 mL, 50 mL, 100 mL)
o Beaker

o Magnetic stirrer and stir bar

o Pipettes

o Amber glass or opaque storage bottles

2.2. Safety Precautions

Basic Red 29 is an irritant.[1][6][10] Always handle this chemical in a well-ventilated area or a
chemical fume hood.[10][11] Personal Protective Equipment (PPE), including a lab coat, safety
goggles, and chemical-resistant gloves, must be worn at all times.[10][11] Avoid inhalation of
the powder and contact with skin and eyes.[10][11] In case of contact, rinse the affected area
thoroughly with water.[10][12][13]

2.3. Step-by-Step Procedure
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Calculate the required mass of Basic Red 29:

o To prepare a 10 mM (0.010 mol/L) stock solution, use the following formula:

» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol)

o For example, to prepare 50 mL (0.050 L) of a 10 mM solution:

= Mass (g) = 0.010 mol/L x 0.050 L x 368.9 g/mol = 0.18445 g

Weigh the Basic Red 29 powder:

o Place a clean, dry weighing boat on the analytical balance and tare it.

o Carefully weigh out the calculated mass of Basic Red 29 powder using a spatula.

Dissolve the powder:

o Transfer the weighed powder to a beaker containing a magnetic stir bar.

o Add a volume of high-purity water that is approximately half of the final desired volume
(e.g., 25 mL for a 50 mL final volume).

o Place the beaker on a magnetic stirrer and stir until the powder is completely dissolved.
The solution should be a clear, red liquid. Basic Red 29 is highly soluble in water.[2][4][5]

[71[8]
Bring to the final volume:

o Once fully dissolved, carefully transfer the solution from the beaker to a volumetric flask of
the appropriate size (e.g., 50 mL).

o Rinse the beaker with a small amount of high-purity water and add the rinsing to the
volumetric flask to ensure all the dye is transferred. Repeat this step two to three times.

o Add high-purity water to the volumetric flask until the bottom of the meniscus reaches the
calibration mark.
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e Mix and store the solution:
o Cap the volumetric flask and invert it several times to ensure the solution is homogeneous.

o Transfer the final stock solution to a clearly labeled amber glass or opaque bottle for
storage. The label should include the name of the solution (Basic Red 29), the
concentration (10 mM), the solvent (water), the preparation date, and the preparer's
initials.

o Store the solution at room temperature, protected from light to prevent potential
photodegradation. While specific stability data is not readily available, storing in a dark,
cool place is a general best practice for dye solutions.

Visualizations

3.1. Experimental Workflow

The following diagram illustrates the workflow for preparing the Basic Red 29 stock solution.

Preparation Finalization
Transfer to

1. Calculate Mass 2. Weigh Powder 3. Dissolve in Water 4. Bring to Final Volume __qul.l_rllgtp_c_lfl_a_slg. 5. Mix Homogeneously 6. Store Properly

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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